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Compound of Interest

Compound Name: Neryl acetate

Cat. No.: B086377

For Researchers, Scientists, and Drug Development Professionals

Neryl acetate, a monoterpenoid and acetate ester, is a significant compound in the fields of
fragrance, flavor, and potentially therapeutics. A thorough understanding of its physical
properties is fundamental for its application in research and development. This guide provides
a detailed overview of the boiling point and density of neryl acetate, including experimental
protocols for their determination.

Core Physical Properties of Neryl Acetate

The boiling point and density are critical physical constants that provide insights into the purity
and behavior of neryl acetate under various conditions.

The physical properties of neryl acetate, as reported in various scientific sources, are
summarized in the table below for ease of comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b086377?utm_src=pdf-interest
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions
Boiling Point 238 °C

231 °C @ 760.00 mm Hg[1]

134 °C @ 25.00 mm Hg[1][2][3]

240to 245 °C

Density 0.905 g/mL -[4]
0.91 g/mL @ 25 °C[3][5]

0.88 g/cm3 -[6]

0.905-0.914 -[7]

Experimental Protocols for Determination of
Physical Properties

Accurate determination of boiling point and density is crucial for the characterization of neryl

acetate. The following are detailed methodologies for these key experiments.

This method is suitable when only a small sample of the liquid is available.

Apparatus:

e Small test tube

Thermometer

Procedure:

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer
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» Asmall amount (a few drops) of neryl acetate is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is then attached to a thermometer.

o The assembly is heated in a heating bath. As the temperature rises, air trapped in the
capillary tube will be expelled, and a slow stream of bubbles will emerge from the open end
of the capillary.

¢ Heating is continued until a rapid and continuous stream of bubbles is observed.
e The heating is then stopped, and the bath is allowed to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[8]

This is a straightforward method for determining the density of a liquid.

Apparatus:

o Graduated cylinder (e.g., 10 mL or 25 mL)

 Electronic balance

e Thermometer

Procedure:

e The mass of a clean, dry graduated cylinder is measured using an electronic balance.

» A specific volume of neryl acetate is carefully measured into the graduated cylinder. The
volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder containing the neryl acetate is then measured.
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e The mass of the neryl acetate is determined by subtracting the mass of the empty
graduated cylinder from the combined mass.

e The density is calculated by dividing the mass of the neryl acetate by its measured volume
(Density = Mass/Volume).[9][10][11][12]

e The temperature of the liquid should be recorded as density is temperature-dependent.

Visualizing Experimental Workflows

The following diagram illustrates the logical workflow for determining the key physical
properties of a chemical substance like neryl acetate.
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Experimental Workflow for Physical Property Determination

Start: Obtain Neryl Acetate Sample

Boiling Point Determination Density Determination

Sample Preparation:
Place neryl acetate in a test tube with an inverted capillary.

/

Heating: Volume Measurement:
Heat the sample in a controlled manner. Add a known volume of neryl acetate.

l l

Observation:
Observe for a continuous stream of bubbles.

Mass Measurement:
Weigh a clean, dry graduated cylinder.

\d

Final Mass Measurement:
Weigh the cylinder with the sample.

Cooling & Measurement: Calculation:
Record the temperature when the liquid enters the capillary upon cooling. Calculate density (Mass/Volume).

End: Characterized Physical Properties

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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